β-Estradiol-6-one 6-(O-carboxymethyloxime)
β-Estradiol-6-one 6-(O-carboxymethyloxime)
Brand Name:
Vulcanchem
CAS No.:
35048-47-6
VCID:
VC0122432
InChI:
InChI=1S/C20H25NO5/c1-20-7-6-13-12-3-2-11(22)8-15(12)17(21-26-10-19(24)25)9-14(13)16(20)4-5-18(20)23/h2-3,8,13-14,16,18,22-23H,4-7,9-10H2,1H3,(H,24,25)/b21-17+/t13?,14?,16?,18-,20-/m0/s1
SMILES:
CC12CCC3C(C1CCC2O)CC(=NOCC(=O)O)C4=C3C=CC(=C4)O
Molecular Formula:
C₂₀H₂₅NO₅
Molecular Weight:
359.4 g/mol
β-Estradiol-6-one 6-(O-carboxymethyloxime)
CAS No.: 35048-47-6
Reference Standards
VCID: VC0122432
Molecular Formula: C₂₀H₂₅NO₅
Molecular Weight: 359.4 g/mol
| CAS No. | 35048-47-6 |
|---|---|
| Product Name | β-Estradiol-6-one 6-(O-carboxymethyloxime) |
| Molecular Formula | C₂₀H₂₅NO₅ |
| Molecular Weight | 359.4 g/mol |
| IUPAC Name | 2-[(E)-[(13S,17S)-3,17-dihydroxy-13-methyl-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-ylidene]amino]oxyacetic acid |
| Standard InChI | InChI=1S/C20H25NO5/c1-20-7-6-13-12-3-2-11(22)8-15(12)17(21-26-10-19(24)25)9-14(13)16(20)4-5-18(20)23/h2-3,8,13-14,16,18,22-23H,4-7,9-10H2,1H3,(H,24,25)/b21-17+/t13?,14?,16?,18-,20-/m0/s1 |
| Standard InChIKey | AWARIMYXKAIIGO-SBSUSGSLSA-N |
| Isomeric SMILES | C[C@]12CCC3C(C1CC[C@@H]2O)C/C(=N\OCC(=O)O)/C4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CCC2O)CC(=NOCC(=O)O)C4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CC(=NOCC(=O)O)C4=C3C=CC(=C4)O |
| Synonyms | 2-[[[(17β)-3,17-Dihydroxyestra-1,3,5(10)-trien-6-ylidene]amino]oxy]acetic Acid; Estrane Acetic Acid Deriv.; 17β-Estradiol 6-(O-carboxymethyl)oxime; 6-Oxo-17β-estradiol 6-[O-(carboxymethyl)oxime]; 6-Oxoestradiol (carboxymethyl)oxime; Estradiol 6-(O-ca |
| PubChem Compound | 9571054 |
| Last Modified | Nov 11 2021 |
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